Cas no 850689-36-0 ((3-Amino-4-chlorophenyl)boronic acid)
850689-36-0 structure
Product Name:(3-Amino-4-chlorophenyl)boronic acid
CAS No:850689-36-0
MF:C6H7BClNO2
MW:171.389280557632
MDL:MFCD03095254
CID:828076
PubChem ID:4341643
Update Time:2025-04-19
(3-Amino-4-chlorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Amino-4-chlorophenyl)boronic acid
- 3-AMINO-4-CHLOROPHENYLBORONIC ACID
- MFCD03095254
- Z1198161577
- 850689-36-0
- SCHEMBL1529238
- DTXSID50402116
- E89670
- AB13618
- EN300-189972
- (3-amino-4-chlorophenyl)boronicacid
- Boronic acid, (3-amino-4-chlorophenyl)-
- A863725
- CS-0174301
- 3-Amino-4-chlorophenylboronic acid, AldrichCPR
- AKOS006230303
- BS-22339
- CSGAGFPHVVBHDF-UHFFFAOYSA-N
- DB-294107
-
- MDL: MFCD03095254
- Inchi: 1S/C6H7BClNO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,10-11H,9H2
- InChI Key: CSGAGFPHVVBHDF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(B(O)O)=CC=1N
Computed Properties
- Exact Mass: 171.02600
- Monoisotopic Mass: 171.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5A^2
Experimental Properties
- PSA: 66.48000
- LogP: 0.18320
(3-Amino-4-chlorophenyl)boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(3-Amino-4-chlorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A617558-100mg |
3-Amino-4-chlorophenylboronic acid |
850689-36-0 | 100mg |
$ 55.00 | 2023-01-04 | ||
| TRC | A617558-250mg |
3-Amino-4-chlorophenylboronic acid |
850689-36-0 | 250mg |
$ 65.00 | 2023-01-04 | ||
| TRC | A617558-500mg |
3-Amino-4-chlorophenylboronic acid |
850689-36-0 | 500mg |
$ 75.00 | 2023-01-04 | ||
| TRC | A617558-1g |
3-Amino-4-chlorophenylboronic acid |
850689-36-0 | 1g |
$ 98.00 | 2023-04-19 | ||
| Alichem | A019120606-25g |
(3-Amino-4-chlorophenyl)boronic acid |
850689-36-0 | 95% | 25g |
$697.68 | 2023-08-31 | |
| Chemenu | CM135753-5g |
(3-Amino-4-chlorophenyl)boronic acid |
850689-36-0 | 95% | 5g |
$211 | 2023-01-09 | |
| Fluorochem | 219667-1g |
3-Amino-4-chlorophenyl)boronic acid |
850689-36-0 | 95% | 1g |
£44.00 | 2022-03-01 | |
| Fluorochem | 219667-5g |
3-Amino-4-chlorophenyl)boronic acid |
850689-36-0 | 95% | 5g |
£157.00 | 2022-03-01 | |
| abcr | AB270921-1 g |
3-Amino-4-chlorophenylboronic acid, 97%; . |
850689-36-0 | 97% | 1g |
€144.00 | 2023-06-22 | |
| abcr | AB270921-5 g |
3-Amino-4-chlorophenylboronic acid, 97%; . |
850689-36-0 | 97% | 5g |
€450.00 | 2023-06-22 |
(3-Amino-4-chlorophenyl)boronic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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